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Compound of Interest

Compound Name: CCT070535

Cat. No.: B15543665

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the small molecule inhibitor
CCTO070535, including its mechanism of action, and protocols for its application in cancer cell
line research.

Introduction

CCT070535 is a small molecule inhibitor that has been identified as a potent blocker of Wnt-
dependent transcription.[1][2][3][4] It specifically targets TCF-dependent transcription, a critical
downstream step in the canonical Wnt signaling pathway.[1][4] Dysregulation of the Wnt/[3-
catenin pathway is a well-established driver in the development and progression of various
cancers, particularly colorectal cancer. CCT070535 has demonstrated selective anti-
proliferative activity against human tumor cell lines harboring mutations that activate the Wnt
pathway, such as those with mutations in Adenomatous Polyposis Coli (APC), B-catenin, or
AXin.[2]

Mechanism of Action

CCT070535 exerts its anti-cancer effects by inhibiting the transcriptional activity of the T-cell
factor/lymphoid enhancer factor (TCF/LEF) family of transcription factors. In the canonical Wnt
signaling pathway, the stabilization and nuclear translocation of [3-catenin lead to its association
with TCF/LEF factors, driving the expression of target genes involved in cell proliferation,
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survival, and differentiation. CCT070535 disrupts this process at the level of TCF-dependent
transcription, thereby suppressing the oncogenic output of the Wnt pathway.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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